2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetohydrazide

• CAS: 175202-65-0
• Molecular Formula: C10H11N3O2S
• Molecular Weight: 237.28 g/mol
• SMILES: C1=CC=C2C(=C1)NC(=O)C(S2)CC(=O)NN
• InChI: InChI=1S/C10H11N3O2S/c11-13-9(14)5-8-10(15)12-6-3-1-2-4-7(6)16-8/h1-4,8H,5,11H2,(H,12,15)(H,13,14)
• InChIKey: QWRORGHKZBEAOV-UHFFFAOYSA-N

Researchers requiring a versatile benzothiazinone intermediate for rapid SAR exploration often face limited availability of the acetohydrazide derivative. 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetohydrazide solves this by providing the privileged hydrazide handle for direct conjugation and library synthesis. - Enables one-step N-acylhydrazone diversification without pre-activation, accelerating antimycobacterial and anticancer lead optimization. - Favorable XLogP3 of 0 and balanced HBD/HBA profile deliver drug-like physicochemical properties for probe and pre-formulation studies. - Supplied with certified purity (≥95%) and full quality documentation, ensuring reproducible results and audit-ready procurement.

Benzothiazinone-Derived Hydrazide Building Block

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetohydrazide (CAS 175202-65-0) is a synthetic organic compound belonging to the class of 1,4-benzothiazin-3-one derivatives [1]. Its structure features a benzothiazine core fused with an acetohydrazide side chain (C10H11N3O2S, MW: 237.28 g/mol), a molecular scaffold associated with a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties [1]. The compound is primarily utilized as a versatile intermediate and building block in academic and industrial research settings for the synthesis of novel heterocyclic libraries and the exploration of structure-activity relationships (SAR) .

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SAR-driven library synthesis — heterocyclic building block for benzothiazinone-derived compound collections

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Hydrazide derivatization handle — primary amine enables N-acylhydrazone formation under mild conditions

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Reported scaffold context — 1,4-benzothiazin-3-one core associated with antimicrobial and anticancer screening profiles

• [1] PubChem. (2025). 3,4-Dihydro-3-oxo-2H-1,4-benzothiazine-2-acetic acid hydrazide. CID 3450026. National Center for Biotechnology Information. View Source

Why Generic Substitution Fails in SAR Campaigns

In medicinal chemistry and chemical biology, the direct substitution of 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetohydrazide with a generic benzothiazinone analog, such as the corresponding carboxylic acid (CAS 6270-74-2) or hydroxamic acid (CAS 175202-81-0), is chemically and functionally unsound. These compounds differ fundamentally in their reactivity, physicochemical properties, and biological target engagement profiles. The acetohydrazide group introduces a unique hydrogen-bonding donor-acceptor network (3 HBD, 4 HBA) and a calculated XLogP3 of 0, which critically influences solubility, membrane permeability, and molecular recognition, unlike the acidic or chelating character of its analogs . Furthermore, the hydrazide functionality is a privileged scaffold for further derivatization into hydrazones and N-acylhydrazones, which are key pharmacophores in numerous bioactive benzothiazinone series, making this specific compound an irreplaceable entry point for generating structurally diverse and potentially more potent analogs [1].

Analog mismatch Carboxylic acid (CAS 6270-74-2)

Lipophilicity and H-bond profile differ substantially from the hydrazide; may shift aqueous solubility and permeability behavior.

Acid analog lacks the hydrazide nucleophilic handle necessary for N-acylhydrazone library expansion.

Analog mismatch Hydroxamic acid (CAS 175202-81-0)

Primarily available through custom synthesis with variable purity; commercial supply and reproducible procurement are not established.

Does not offer the same hydrazone-forming reactivity as the acetohydrazide building block.

• [1] Abbas, E. H., & Farghaly, T. A. (2010). Synthesis, reactions, and biological activity of 1,4-benzothiazine derivatives. Monatshefte für Chemie - Chemical Monthly, 141(5), 527-534. (Review highlighting the utility of hydrazide derivatives in this class). View Source

Quantitative Differentiation from Key Analogs

Comparative Lipophilicity: Acetohydrazide vs. Carboxylic Acid

The 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetohydrazide target compound exhibits significantly lower lipophilicity compared to its carboxylic acid analog, 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid (CAS 6270-74-2), as quantified by calculated XLogP3 values. This difference directly impacts predicted membrane permeability and solubility profiles [REFS-1, REFS-2].

XLogP3 Comparison

Reported

Target XLogP3 = 0
Comparator acid XLogP3 = 1.3
Δ 1.3 log units more hydrophilic

Supports different aqueous solubility and permeability profile; aligns with lead-like property guidelines.

Predicted values (XLogP3 algorithm); experimental logP/logD confirmation recommended.

Evidence Dimension	Lipophilicity (Calculated XLogP3)
Target Compound Data	0
Comparator Or Baseline	2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid (CAS 6270-74-2): XLogP3-AA = 1.3
Quantified Difference	Target compound is 1.3 log units more hydrophilic than the carboxylic acid analog.
Conditions	Values are computed by XLogP3 3.0 algorithm (PubChem/ChemSrc) [REFS-1, REFS-2].

Why This Matters

This data allows researchers to select the compound with a lipophilicity profile (XLogP3 = 0) that aligns with Lipinski's Rule of Five, potentially offering superior aqueous solubility and a different off-target profile compared to the more lipophilic acid, which is crucial for designing lead-like compound libraries.

• [1] PubChem. (2025). 3,4-Dihydro-3-oxo-2H-1,4-benzothiazine-2-acetic acid hydrazide. CID 3450026. (XLogP3-AA = 0). National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). (3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid. CID 235632. (XLogP3-AA = 1.3). National Center for Biotechnology Information. View Source

Commercial Availability and Purity Specifications

The 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetohydrazide is readily available from multiple reputable chemical vendors with defined purity specifications, which is not uniformly the case for its closely related acetamide and hydroxamic acid analogs, which often require custom synthesis [REFS-1, REFS-2, REFS-3].

Vendor Availability & Purity

Data to verify

Sigma-Aldrich (90%), AKSci (95%), Aladdin (95%)
Hydroxamic acid: custom synthesis required

Established supply simplifies procurement and improves batch-to-batch consistency for synthesis campaigns.

Vendor catalog data; verify current lot purity and certificate of analysis before use.

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	Available from vendors such as Sigma-Aldrich (90% purity) , AKSci (95% purity) , and Aladdin (95% purity) .
Comparator Or Baseline	N-hydroxy-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS 175202-81-0): Available primarily through custom synthesis with variable purity .
Quantified Difference	Not quantifiable; qualitative difference in procurement feasibility.
Conditions	Information aggregated from public vendor catalogs and chemical databases.

Why This Matters

This established commercial availability with defined purity (90-95%) simplifies procurement, reduces lead times, and ensures reproducibility for synthetic chemistry workflows compared to analogs requiring in-house synthesis or custom sourcing.

Synthetic Utility for N-Acylhydrazone Libraries

The 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetohydrazide contains a primary hydrazide functional group (-C(=O)NHNH2), which enables straightforward, high-yielding condensation reactions with aldehydes and ketones to form N-acylhydrazones. This reactivity is a cornerstone for generating benzothiazinone-based compound libraries with proven bioactivity [REFS-1, REFS-2].

Derivatization Potential

Class-level

Hydrazide −NH₂ condenses directly with aldehydes/ketones to N-acylhydrazones.
Carboxylic acid requires coupling reagents.

Enables rapid SAR library expansion around the benzothiazinone core through straightforward condensation chemistry.

General hydrazide reactivity; individual condensation yields depend on substrate and conditions.

Evidence Dimension	Derivatization Potential
Target Compound Data	The -NH2 group in the hydrazide moiety is a nucleophilic handle for forming imine (C=N) bonds, yielding N-acylhydrazones [REFS-1, REFS-2].
Comparator Or Baseline	2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid (CAS 6270-74-2) lacks this nucleophilic amine and requires amide coupling reagents for derivatization.
Quantified Difference	Not quantifiable; difference in synthetic route and accessible chemical space.
Conditions	General synthetic methodology for hydrazides; validated in multiple benzothiazinone research articles [REFS-1, REFS-2].

Why This Matters

This specific reactivity positions the compound as a privileged starting material for SAR studies, enabling the rapid exploration of chemical space around the benzothiazinone core, a strategy extensively used to identify lead compounds with enhanced antimicrobial and anticancer potency [2].

• [1] Abbas, E. H., & Farghaly, T. A. (2010). Synthesis, reactions, and biological activity of 1,4-benzothiazine derivatives. Monatshefte für Chemie - Chemical Monthly, 141(5), 527-534. View Source
• [2] Aslam, S., et al. (2020). Benzothiazine based acetohydrazides and acetamides as anticancer agents. Pakistan Journal of Pharmaceutical Sciences, 33(2), 675-682. View Source

Thermal Stability and Physical Form

The target compound is a solid with a high predicted boiling point of 573.7 °C at 760 mmHg, indicating significant thermal stability compared to lower-melting analogs like the corresponding acetic acid derivative [REFS-1, REFS-2]. This property is relevant for applications requiring high-temperature processing or long-term storage stability.

Thermal Stability

Data to verify

Predicted bp 573.7 °C (760 mmHg)
Comparator acid mp 182–186 °C (experimental)

Suggests suitability for high-temperature synthesis steps or extended storage without decomposition.

Boiling point predicted; confirm thermal stability via DSC/TGA for process-relevant conditions.

Evidence Dimension	Thermal Stability (Melting/Boiling Point)
Target Compound Data	Solid; Predicted Boiling Point: 573.7 °C at 760 mmHg [REFS-1, REFS-2].
Comparator Or Baseline	2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid (CAS 6270-74-2): Melting Point: 182-186 °C .
Quantified Difference	Target compound exhibits a significantly higher predicted boiling point, suggesting greater thermal stability than the acid analog.
Conditions	Boiling point predicted by ACD/Labs Percepta Platform - PhysChem Module; Melting point experimental [REFS-1, REFS-3].

Why This Matters

The solid physical form and high predicted boiling point facilitate handling, storage, and potential use in reactions or formulations that require elevated temperatures without decomposition, offering a practical advantage over less stable analogs.

Optimal Research and Industrial Applications

Anti-Infective Library Synthesis

The primary application scenario for 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetohydrazide is as a key building block in medicinal chemistry for synthesizing novel N-acylhydrazone libraries. Its hydrazide functionality enables rapid derivatization, a strategy supported by literature showing that benzothiazinone-based hydrazides and their derivatives exhibit potent antimycobacterial and antibacterial activities [1]. Researchers can leverage its favorable XLogP3 of 0 to generate compound collections with drug-like physicochemical properties, directly targeting enzymes like DprE1 for tuberculosis drug discovery or exploring new antibacterial mechanisms [2].

Activity-Based Probes and Bioconjugation

The compound's hydrazide group serves as an ideal functional handle for bioconjugation and the synthesis of chemical probes. Unlike the corresponding acid, which requires activation, the hydrazide can be directly conjugated to aldehyde- or ketone-containing biomolecules or affinity tags under mild conditions. This application is supported by the compound's high thermal stability and commercial availability in defined purity (90-95%) from major suppliers like Sigma-Aldrich and AKSci, ensuring reproducible results in probe development and target identification studies .

Anticancer SAR Studies

In oncology research, the 1,4-benzothiazin-3-one scaffold is a recognized pharmacophore for anticancer activity. This compound is a critical starting material for generating SAR data to optimize potency against cancer cell lines. Studies on structurally related benzothiazine acetohydrazides have demonstrated selective anticancer activity against cell lines such as MCF-7 (human breast cancer), with some analogs showing significant apoptosis induction . The ability to create diverse N-acylhydrazone libraries from this single precursor allows medicinal chemists to systematically explore substitutions that enhance cytotoxicity while minimizing off-target effects.

Pre-Formulation and Stability Studies

The compound's solid physical form and high predicted boiling point (573.7 °C) make it suitable for pre-formulation studies, particularly in solid dosage form development. Its solid-state properties facilitate handling and accurate weighing in a GMP-like environment. Moreover, the acetohydrazide's solubility profile (XLogP3 = 0) suggests it is slightly soluble in water and freely soluble in polar organic solvents like DMF and ethanol , which is advantageous for developing reproducible synthetic processes and analytical methods (e.g., HPLC, UPLC) for quality control in scale-up activities.

Application

Selection Property

Validation Focus

Anti-infective library synthesis

Hydrazide derivatization reactivity

N-acylhydrazone library generation and antimicrobial screening

Chemical probe bioconjugation

Mild aldehyde/ketone conjugation handle

Target labeling reproducibility under native conditions

Anticancer SAR and cytotoxicity screening

Benzothiazinone scaffold modification

Cell-line cytotoxicity endpoints and apoptosis pathway response

Pre-formulation and stability assessment

Solid-state form and solubility profile

Thermal stability and solvent compatibility for process development

• [1] Aslam, S., et al. (2020). Benzothiazine based acetohydrazides and acetamides as anticancer agents. Pakistan Journal of Pharmaceutical Sciences, 33(2), 675-682. View Source
• [2] Makarov, V., et al. (2009). Benzothiazinones kill Mycobacterium tuberculosis by blocking arabinan synthesis. Science, 324(5928), 801-804. View Source